Cas no 79495-84-4 (5,9,11,14-Eicosatetraenoicacid, 8-hydroxy-, (5Z,9E,11Z,14Z)-)

• Product Name: 5,9,11,14-Eicosatetraenoicacid, 8-hydroxy-, (5Z,9E,11Z,14Z)-
• CAS No: 79495-84-4
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 562641
• PubChem ID: 11976122
• Update Time: 2025-05-24

5,9,11,14-Eicosatetraenoicacid, 8-hydroxy-, (5Z,9E,11Z,14Z)- Chemical and Physical Properties

Names and Identifiers

• 5,9,11,14-Eicosatetraenoicacid, 8-hydroxy-, (5Z,9E,11Z,14Z)-
• (+/-)8-HETE
• (±)8-HETE
• 5,9,11,14-Eicosatetraenoicacid, 8-hydroxy-, (E,Z,Z,Z)-
• 8-HETE
• (+/-)8-Hydroxy-5Z,9E,11Z,14Z-eicosatetraenoic acid
• DTXSID401347449
• SCHEMBL7716324
• 70968-93-3
• 8-hydroxy-5Z,9E,11Z,14Z-eicosatetraenoic acid
• 8-hydroxy-5(Z),9(E),11(Z),14(Z)-eicosatetraenoic acid
• NLUNAYAEIJYXRB-HEJOTXCHSA-N
• Q27140041
• HY-112653A
• 79495-84-4
• 5,9,11,14-Eicosatetraenoicacid,8-hydroxy-,(5Z,9E,11Z,14Z)-
• ( inverted exclamation markA)8-HETE
• CS-0105817
• (5Z,9E,11Z,14Z)-8-hydroxyicosa-5,9,11,14-tetraenoic acid
• EX-A6669
• 8-hydroxyeicosatetraenoic acid, (E,Z,Z,Z)-(+-)-isomer
• 8-hydroxy-5Z,9E,11Z,14Z-eicosatetraenoate
• (5Z,9E,11Z,14Z)-8-Hydroxy-5,9,11,14-eicosatetraenoic acid
• SR-01000946917-1
• LMFA03060086
• 8-hydroxyeicosatetraenoic acid, (E,Z,Z,Z)-isomer
• (5Z,9E,11Z,14Z)-8-Hydroxy-5,9,11,14-eicosatetraenoicacid
• CHEBI:72643
• SR-01000946917
• NS00116592
• (+/-)-8-HETE
• G91552

• Inchi： 1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-13-16-19(21)17-14-11-12-15-18-20(22)23/h6-7,9-11,13-14,16,19,21H,2-5,8,12,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,14-11-,16-13+
• InChI Key： NLUNAYAEIJYXRB-HEJOTXCHSA-N
• SMILES： OC(/C=C/C=C\C/C=C\CCCCC)C/C=C\CCCC(=O)O

Computed Properties

• Exact Mass: 320.23514488g/mol
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 5.18750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids

Additional information on 5,9,11,14-Eicosatetraenoicacid, 8-hydroxy-, (5Z,9E,11Z,14Z)-

Introduction to 5,9,11,14-Eicosatetraenoic acid, 8-hydroxy-, (5Z,9E,11Z,14Z)- (CAS No. 79495-84-4)

5,9,11,14-Eicosatetraenoic acid, 8-hydroxy-, (5Z,9E,11Z,14Z)-, identified by its CAS number 79495-84-4, is a specialized polyunsaturated fatty acid derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound belongs to the class of hydroxyeicosatetraenoic acids (HETEs), which are metabolites derived from arachidonic acid through enzymatic pathways. The unique structural configuration of this molecule, characterized by the presence of hydroxyl groups at the 8th position and specific double bond arrangements in the (5Z,9E,11Z,14Z) configuration, imparts distinct biological activities that make it a subject of intense study.

The synthesis and characterization of 5,9,11,14-Eicosatetraenoic acid, 8-hydroxy-, (5Z,9E,11Z,14Z)- involve sophisticated chemical methodologies that ensure high purity and stereochemical specificity. These methods often include multi-step organic synthesis followed by rigorous purification techniques such as column chromatography and recrystallization. The structural integrity of the compound is confirmed through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analytical tools provide detailed insights into the molecular structure, including the relative configuration of double bonds and the positioning of hydroxyl groups.

Recent advancements in biochemical research have highlighted the multifaceted roles of HETEs in cellular signaling and inflammatory processes. Specifically, 8-hydroxy-5,9,11,14-eicosatetraenoic acid has been implicated in various physiological and pathophysiological conditions. Studies have demonstrated its involvement in modulating lipid mediator pathways that regulate inflammation, pain perception, and vascular function. The hydroxyl group at the 8th position is particularly crucial as it influences the compound's reactivity and interaction with biological targets such as enzymes and receptors.

In terms of pharmacological applications,5,9,11,14-Eicosatetraenoic acid, 8-hydroxy-, (5Z,9E,11Z,14Z)- has shown promise as a potential therapeutic agent in conditions characterized by excessive inflammation or oxidative stress. Preclinical studies have explored its effects on models of arthritis and atherosclerosis, where it exhibits anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, this compound has been investigated for its role in modulating endothelial function, suggesting its potential utility in cardiovascular disease prevention.

The stereochemistry of (5Z,9E,11Z,14Z)- configuration is critical for determining the biological activity of 8-hydroxy-5,9,11,14-eicosatetraenoic acid. Comparative studies have shown that slight deviations in the double bond geometry or hydroxyl positioning can significantly alter the compound's efficacy and side effects profile. This underscores the importance of precise synthetic methodologies to achieve biologically active enantiomers or diastereomers. Advances in chiral synthesis techniques have enabled researchers to produce enantiomerically pure forms of this compound, which are essential for elucidating structure-activity relationships.

From a clinical perspective,5,9,11,14-Eicosatetraenoic acid, 8-hydroxy-, (5Z,9E,11Z,14Z)- has been studied for its potential role in modulating immune responses. Research indicates that it may influence immune cell differentiation and cytokine production, particularly in autoimmune disorders where inappropriate immune responses contribute to tissue damage. By targeting specific signaling pathways involved in immune regulation, this compound could offer a novel therapeutic approach for conditions such as rheumatoid arthritis or multiple sclerosis.

The regulatory landscape for compounds like (CAS No. 79495-84-4) is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that compounds used in pharmaceutical research meet stringent quality control standards before being tested in clinical trials. The synthesis and handling of 8-hydroxy-5,9,11,14-eicosatetraenoic acid must comply with Good Manufacturing Practices (GMP) to guarantee consistency and safety across different batches.

Future directions in research on (CAS No. 79495-84-4) include exploring its potential as an intermediate in drug development pipelines. By leveraging its unique structural features, this compound could serve as a scaffold for designing novel bioactive molecules with enhanced therapeutic profiles. Additionally, studies are underway to investigate its interactions with other bioactive lipids and their collective effects on cellular processes. This holistic approach may uncover synergistic mechanisms that could be exploited for therapeutic benefit.

In conclusion,5,9,11,14-Eicosatetraenoic acid, 8-hydroxy-, (5Z,*9E*,11Z*,14Z*)- is a structurally complex but biologically significant molecule with far-reaching implications in biochemical research and pharmaceutical development. Its unique stereochemistry, hydroxylated, configuration,,and multifaceted biological activities make it a valuable candidate for further investigation into disease mechanisms and therapeutic strategies.